Cas no 84638-15-3 (4,4,4-Trifluoro-2-oxobutanoic acid)

• Product Name: 4,4,4-Trifluoro-2-oxobutanoic acid
• CAS No: 84638-15-3
• Molecular Formula: C₄H₃F₃O₃
• Molecular Weight: 156.060032129288
• CID: 4717427
• PubChem ID: 13004972

4,4,4-Trifluoro-2-oxobutanoic acid Properties

Names and Identifiers

• 4,4,4-trifluoro-2-oxobutanoic acid
• (trifluoromethyl)pyruvic acid
• IXGAKEYUIVMAER-UHFFFAOYSA-N

• InChIKey： IXGAKEYUIVMAER-UHFFFAOYSA-N
• Inchi： 1S/C4H3F3O3/c5-4(6,7)1-2(8)3(9)10/h1H2,(H,9,10)
• SMILES： FC(CC(C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 156.00342844g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.00342844g/mol
• Heavy Atom Count: 10
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids